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Compound of Interest

Compound Name: Fmoc-2-Nal-OH

Cat. No.: B557938 Get Quote

For researchers, scientists, and professionals in the field of drug development, the safe and

efficient handling of chemical reagents is paramount to both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for the use of Fmoc-2-Nal-OH, a key building block in peptide synthesis.

Adherence to these protocols is crucial for establishing a secure laboratory environment and

ensuring reliable research results.

Hazard Identification and Personal Protective Equipment
(PPE)
While some safety data sheets (SDS) for Fmoc-2-Nal-OH state no known hazards, others

indicate potential risks if the compound is inhaled, ingested, or comes into contact with skin.[1]

It may also cause skin and eye irritation.[1] Therefore, a cautious approach and the consistent

use of appropriate personal protective equipment are strongly recommended.

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: A dust respirator, such as a type N95 (US), is essential to prevent

inhalation of the powder.[1][2]

Eye Protection: Chemical splash goggles are mandatory to protect the eyes from dust

particles.[1]
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Hand Protection: Chemical-resistant gloves should be worn at all times when handling the

compound.[1][2]

Skin and Body Protection: A full laboratory suit or coat, along with boots, should be worn to

prevent skin contact.[1]

Quantitative Data Summary
For quick reference, the key quantitative data for Fmoc-2-Nal-OH are summarized in the table

below.

Property Value

CAS Number 112883-43-9[1][2][3]

Molecular Formula C28H23NO4[1][2][3]

Molecular Weight 437.49 g/mol [2][3]

Appearance White to light yellow powder or crystals

Storage Temperature 2-8°C[2]

Storage Class 11 - Combustible Solids[2]

Operational and Disposal Plans: A Step-by-Step
Guide
The following protocols provide a clear, procedural framework for the safe handling and

disposal of Fmoc-2-Nal-OH, from initial receipt to final waste management.

Experimental Protocols: Safe Handling and Disposal
1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage.

Store the container in a designated, well-ventilated area, refrigerated at 2-8°C.[2]

Keep the container tightly closed to prevent moisture absorption and contamination.[1]
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2. Handling and Use:

All handling of solid Fmoc-2-Nal-OH should be conducted in a certified chemical fume hood

to minimize inhalation risk.

Avoid generating dust. Use appropriate tools for transferring the solid.[1]

Keep the compound away from heat and sources of ignition.[1]

3. Spill Management:

Small Spills: Use appropriate tools to carefully scoop the spilled material into a designated

waste disposal container.[1]

Large Spills: Use a shovel to place the spilled material into a suitable, labeled waste

container.[1]

In the event of a large spill, a self-contained breathing apparatus may be necessary to avoid

inhalation.[1]

4. Disposal:

Unused Solid: Unused or expired solid Fmoc-2-Nal-OH should be disposed of in a

designated, sealed, and clearly labeled hazardous waste container.

Synthesis Waste: Waste generated during solid-phase peptide synthesis (SPPS), including

solvents (e.g., DMF, DCM), piperidine solutions for Fmoc deprotection, and cleavage

cocktails (e.g., containing trifluoroacetic acid - TFA), must be treated as hazardous waste.[4]

Collect all liquid waste in a properly labeled hazardous waste container, specifying the

chemical constituents.[4]

The byproducts of Fmoc group removal, such as dibenzofulvene, are considered hazardous

and must be disposed of accordingly.[4]

All waste disposal must be conducted in accordance with federal, state, and local

environmental control regulations.[1]
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Mandatory Visualization: Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of Fmoc-2-Nal-OH,

from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of Fmoc-2-Nal-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b557938?utm_src=pdf-body-img
https://www.benchchem.com/product/b557938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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